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The neodymium (Nd) isotopic composition of seawater, expressed as εNd, has become a

widely utilized proxy for tracing ocean circulation and water mass mixing, both in the modern

and ancient oceans. This application is predicated on the assumption that εNd behaves

conservatively, meaning its concentration is only affected by physical mixing processes after its

initial setting at the ocean's surface. However, a growing body of evidence indicates that the

behavior of εNd is more complex, exhibiting non-conservative tendencies due to a variety of

biogeochemical processes. This guide provides a comprehensive comparison of the

conservative and non-conservative behavior of εNd in seawater, supported by experimental

data and detailed methodologies, to aid researchers in its application and interpretation.

Conservative vs. Non-Conservative Behavior of εNd
An ideal conservative tracer in oceanography is one whose concentration is not altered by

biological, chemical, or physical processes other than advection and diffusion. While the long

residence time of Nd in seawater (estimated to be between 500 and 2000 years) suggests it

should behave conservatively, this is often not the case. The primary sources of Nd to the

oceans are terrestrial inputs, including riverine discharge and atmospheric dust deposition,
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which impart distinct εNd signatures to surface waters. These signatures are then theoretically

transmitted to the deep ocean, acting as a fingerprint for water masses.

However, several processes can modify the εNd signature of a water mass, leading to non-

conservative behavior. These include:

Boundary Exchange: This is a significant process where εNd signatures are altered at the

ocean margins through interactions with sediments. This can involve the release of Nd from

sediments with a different isotopic composition than the overlying seawater, a process

termed "benthic flux," or the preferential removal of certain Nd isotopes onto particles.

Particle-Seawater Interactions: Neodymium can be scavenged from the water column by

sinking particles, and it can also be released from these particles as they transit through the

water column. The isotopic composition of the Nd exchanged during these interactions can

alter the εNd of the surrounding seawater.

Riverine and Eolian Inputs: Direct inputs from rivers and atmospheric dust can locally modify

the εNd of surface waters, and the extent of this modification depends on the input flux and

the residence time of the water in the region.

The following diagram illustrates the major inputs and removal mechanisms of Nd in the ocean,

which influence its conservative behavior.
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Global Neodymium Cycle in the Ocean

Comparative Analysis of εNd with Other
Oceanographic Tracers
To better understand the quasi-conservative nature of εNd, it is useful to compare it with other

commonly used oceanographic tracers.
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Tracer Type
Conservative
Behavior

Primary
Application

Limitations

Temperature &

Salinity
Physical

Highly

Conservative

Water mass

identification,

density

calculations

Can be altered

by air-sea fluxes

and freshwater

inputs.

δ¹⁸O of Water Isotopic
Highly

Conservative

Tracing

freshwater

inputs,

paleothermometr

y

Influenced by

evaporation and

precipitation

cycles.

¹⁴C
Radiogenic

Isotope

Non-

Conservative

Ocean ventilation

rates, water

mass age

Affected by air-

sea gas

exchange and

radioactive

decay.

²³¹Pa / ²³⁰Th
Radiogenic

Isotopes

Non-

Conservative

Particle

scavenging

rates, ocean

circulation

Strongly

influenced by

scavenging and

boundary

exchange.

εNd
Radiogenic

Isotope

Quasi-

Conservative

Water mass

tracing,

paleoceanograph

y

Subject to non-

conservative

behavior through

boundary

exchange and

particle

interactions.

Quantitative Comparison of εNd Across Ocean
Basins
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The degree of non-conservative behavior of εNd varies geographically. The following table

summarizes typical εNd values in the deep waters of major ocean basins, highlighting the

influence of regional geology and oceanographic processes.

Ocean Basin
Typical Deep Water
εNd Value

Primary Sources of
Nd Signature

Dominant
Processes
Affecting εNd

North Atlantic -13 to -14
Weathering of old

continental crust

Deep water formation,

mixing of water

masses

Southern Ocean -8 to -9

Mixture of Atlantic,

Pacific, and Indian

Ocean waters

Upwelling of deep

waters, interaction

with Antarctic

continent

North Pacific -3 to -5
Weathering of young

volcanic rocks

Aging of deep water,

significant influence

from boundary

exchange

Indian Ocean -8 to -12

Input from Himalayan

rivers and Indonesian

Throughflow

Complex interplay of

multiple water masses

and boundary currents

Experimental Protocols for εNd Analysis
Accurate determination of εNd in seawater is analytically challenging due to the low

concentrations of Nd (picomoles per kilogram) and the potential for contamination. The

following is a generalized workflow for εNd analysis:
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Workflow for εNd Analysis in Seawater

Detailed Methodological Steps:

Sample Collection: Seawater samples are collected using clean techniques, typically with

GO-FLO or similar samplers deployed on a CTD rosette. Samples are often filtered to

separate dissolved Nd from particulate Nd.

Pre-concentration: Due to the low concentration of Nd in seawater, a pre-concentration step

is necessary. A common method is the co-precipitation of Nd with iron (III) hydroxide by

adding a high-purity iron chloride solution and ammonium hydroxide.

Purification: The precipitate is redissolved, and Nd is separated from the iron and other

matrix elements using multi-step ion-exchange chromatography. This is a critical step to
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avoid isobaric interferences during mass spectrometry.

Mass Spectrometry: The isotopic composition of the purified Nd is measured using either

Thermal Ionization Mass Spectrometry (TIMS) or Multi-Collector Inductively Coupled Plasma

Mass Spectrometry (MC-ICP-MS).

Data Analysis: The raw isotope ratios are corrected for mass bias, and the εNd value is

calculated relative to a standard reference material.

Conclusion
While εNd is a powerful tracer of ocean circulation, its behavior is best described as quasi-

conservative. The assumption of conservative behavior is most robust in the open ocean, away

from significant terrestrial inputs and ocean margins. In coastal regions, areas with high particle

fluxes, and ocean basins with extensive water-sediment interaction like the North Pacific, non-

conservative processes can significantly alter εNd signatures. Therefore, a thorough

understanding of the regional oceanographic context is crucial for the accurate interpretation of

εNd data. Future research should continue to focus on quantifying the fluxes associated with

non-conservative processes to refine the application of εNd as a paleoceanographic proxy.

To cite this document: BenchChem. [Evaluating the Conservative Behavior of εNd in
Seawater: A Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265123/docs#evaluating-the-conservative-behavior-
of-nd-in-seawater-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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